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Abstract

Fenchyl acetate (CAS No: 13851-11-1) is a bicyclic monoterpenoid ester recognized for its
characteristic camphoraceous, pine-like aroma.[1][2] As a significant component in various
essential oils, it finds extensive application in the fragrance, flavor, and personal care
industries.[3] Beyond its organoleptic properties, Fenchyl acetate serves as a valuable organic
solvent and an intriguing molecule for chemical synthesis and potential pharmaceutical
applications.[3] This technical guide provides an in-depth analysis of the core physicochemical
properties of Fenchyl acetate, complete with experimental protocols and structured data to
support advanced research and development.

Chemical Identity and Structure

Fenchyl acetate, systematically named 1,3,3-trimethyl-2-norbornanyl acetate, is the acetate
ester of fenchyl alcohol.[1][4] Its chemical structure is characterized by the
bicyclo[2.2.1]heptane framework. The compound exists as a mixture of isomers, primarily the
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a- and B-forms, and can also be found as different stereoisomers, such as the endo- and exo-
isomers.[5][6]

e Molecular Formula: C12H2002[1][4]
e Molecular Weight: 196.29 g/mol [1][7][8]

e Synonyms: 1,3,3-Trimethyl-2-norbornanyl acetate, Fenchyl acetic acid, Acetic acid fenchyl
ester[1][9]

Quantitative Physicochemical Data

The following tables summarize the key physicochemical properties of Fenchyl acetate,
compiled from various sources for ease of reference and comparison.

Table 1: General and Thermal Properties

Temperature

Property Value °C) Pressure Citations
) Clear, mobile )

Physical State o 20 Ambient [2][10]
liquid
Colorless to pale ] )

Color Ambient Ambient [31[11]
yellow

Boiling Point 220 °C 760 mmHg [1][2]

Melting Point 7-8 °C Ambient [1]

Flash Point 76-84 °C Closed Cup [1][11]

Vapor Pressure 0.117 mmHg 25 [2]

< 0.1 mmHg [10]

Table 2: Optical and Physical Properties
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Property Value Temperature (°C) Citations
Density 0.98 g/mL 25
0.965-0.975 g/mL 20 [10]
Specific Gravity 0.973-0.979 25 [2]
0.967 [12]
Refractive Index (nD) 1.456-1.462 20 [2]
1.4540-1.4590 20 [10][13]
Optical Rotation
+45° to +55° [2][14]
([a)/D)
+54° 22
Table 3: Solubility and Partitioning
Property Value/Description Temperature (°C) Citations
Solubility in Water Insoluble / Negligible Ambient [1][2][10]
23.23 mg/L
: 25 [2][12]
(estimated)
o ) Soluble in alcohol,
Solubility in Organic ] ) )
oils, and organic Ambient [11[3]
Solvents
solvents
Soluble in 70%
ethanol (1:6) and 95%  Ambient [10]
ethanol (1:1)
LogP (o/w) 3.516 (estimated) [2]
3.86 (calculated) [12]
Experimental Protocols
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The determination of physicochemical properties requires standardized methodologies to
ensure accuracy and reproducibility. Below are detailed protocols for key experiments.

Determination of Boiling Point (Micro Method)

This method is suitable for small sample volumes and utilizes a MelTemp apparatus or similar
heating block.[15]

o Objective: To determine the temperature at which the vapor pressure of the liquid equals the
atmospheric pressure.

o Apparatus: MelTemp apparatus, capillary tube (closed at one end), "minipipet" (narrower
capillary tube open at both ends), thermometer.[15]

e Procedure:

[e]

Introduce a small amount of Fenchyl acetate into the closed-end capillary tube.

o Invert a smaller, open-ended capillary tube (minipipet) and place it inside the larger tube
containing the sample, ensuring the open end is submerged in the liquid.

o Place the assembly in the heating block of the MelTemp apparatus.

o Heat the block gradually. As the temperature rises, a stream of bubbles will emerge from
the inverted inner capillary.

o Continue heating until a continuous and rapid stream of bubbles is observed.
o Turn off the heat and allow the apparatus to cool slowly.

o The boiling point is the temperature at which the bubbling stops and the liquid just begins
to enter the inner capillary tube.[15]

[e]

Record the temperature.

Determination of Density

o Objective: To measure the mass per unit volume of the liquid.
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o Apparatus: Pycnometer (specific gravity bottle) of a known volume, analytical balance, water
bath.

e Procedure:
o Clean and dry the pycnometer thoroughly and record its mass (m1).

o Fill the pycnometer with distilled water and place it in a constant temperature water bath
(e.g., 25°C) until it reaches thermal equilibrium.

o Adjust the water level to the calibration mark, dry the exterior, and weigh the pycnometer
filled with water (m2).

o Empty and dry the pycnometer. Fill it with Fenchyl acetate.
o Repeat the thermal equilibration in the water bath at the same temperature.

o Adjust the liquid level, dry the exterior, and weigh the pycnometer filled with Fenchyl
acetate (m3).

o The density (p) is calculated using the formula: p_sample = [(m3 - m1) / (m2 - m1)] *
p_water (where p_water at the experimental temperature is known).

Determination of Refractive Index

» Objective: To measure the extent to which light is bent when passing through the substance.

o Apparatus: Abbe refractometer, constant temperature water circulator, light source (sodium
D-line, 589 nm), dropper, soft tissue.

e Procedure:

o Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled
water).

o Ensure the prism surfaces are clean and dry.

o Connect the refractometer to a water bath set to a constant temperature (e.g., 20°C).[16]
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o Apply a few drops of Fenchyl acetate to the surface of the lower prism.
o Close the prisms firmly.

o Adjust the instrument to bring the dividing line between the light and dark fields into the
center of the crosshairs.

o If necessary, adjust the compensator to eliminate any color fringe and sharpen the dividing
line.

o Read the refractive index from the instrument's scale.[16]

Synthesis and Workflow Visualization

Fenchyl acetate is typically synthesized via the esterification of fenchyl alcohol. A common
industrial method involves the reaction of fenchol with acetic anhydride, using a catalyst.[3][13]
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Caption: Workflow for the synthesis and purification of Fenchyl Acetate.
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Safety and Handling

Proper handling of Fenchyl acetate is crucial in a laboratory or industrial setting.

o General Precautions: Use in a well-ventilated area.[1][17] Avoid contact with skin and eyes,
and avoid inhalation of vapors.[11][17] Wear suitable protective clothing, including gloves
and safety goggles.[1][17]

» Storage: Store in tightly sealed containers in a cool, dry, and well-ventilated place, away from
heat, light, and ignition sources.[1][11][18]

o Fire Safety: Fenchyl acetate is a combustible liquid. Use dry chemical, carbon dioxide, or
alcohol-resistant foam for extinguishing fires.[11][17]

o Spills: In case of a spill, absorb with an inert material like sand or earth and collect it in a
suitable container for disposal.[11] Prevent entry into drains and waterways.[11][18]

Conclusion

Fenchyl acetate possesses a well-defined set of physicochemical properties that are critical to
its application in various industries. This guide provides the essential quantitative data and
standardized methodologies necessary for its effective use in research, quality control, and
product development. A thorough understanding of these properties, combined with adherence
to safety protocols, will enable professionals to harness the full potential of this versatile
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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